Cas no 21252-69-7 (1-Octylimidazole)

1-Octylimidazole is a versatile alkylimidazole derivative characterized by its hydrophobic octyl chain and imidazole functional group. This compound is widely utilized as an intermediate in organic synthesis, particularly in the preparation of ionic liquids, surfactants, and corrosion inhibitors. Its amphiphilic nature enables applications in phase-transfer catalysis and as a ligand in coordination chemistry. The octyl chain enhances solubility in nonpolar solvents, while the imidazole moiety provides strong chelating and nucleophilic properties. 1-Octylimidazole is valued for its thermal stability and effectiveness in modifying surface properties, making it suitable for specialized formulations in coatings, lubricants, and polymer stabilization. Its consistent purity and reactivity ensure reliable performance in industrial and research settings.
1-Octylimidazole structure
1-Octylimidazole structure
Product Name:1-Octylimidazole
CAS No:21252-69-7
MF:C11H20N2
MW:180.289902687073
MDL:MFCD00467256
CID:257370
PubChem ID:57652547
Update Time:2025-10-16

1-Octylimidazole Chemical and Physical Properties

Names and Identifiers

    • 1-Octyl-1H-imidazole
    • N-octylimidazole
    • 1H-Imidazole, 1-octyl-
    • 1-Octylimidazole
    • 1H-Imidazole,1-octyl
    • 1-octyl-imidazole
    • 3-octylimidazole
    • N-1-octylimidazole
    • N-Octyl imidazole
    • 1393KOH6AL
    • KLMZKZJCMDOKFE-UHFFFAOYSA-N
    • AK142837
    • 1H-Imidazole,1-octyl-
    • AKOS009157272
    • Q27251496
    • FT-0693779
    • UNII-1393KOH6AL
    • 1-n-octylimidazole
    • CHEMBL330420
    • CS-0152158
    • SY029778
    • IMIDAZOLE, 1-OCTYL-
    • 1-Octylimidazole, >=98.0%
    • WAA25269
    • A918873
    • A11125
    • J-013952
    • DTXSID20175507
    • DS-6557
    • 21252-69-7
    • SCHEMBL413164
    • MFCD00467256
    • DTXCID6097998
    • MDL： MFCD00467256
    • Inchi： 1S/C11H20N2/c1-2-3-4-5-6-7-9-13-10-8-12-11-13/h8,10-11H,2-7,9H2,1H3
    • InChI Key： KLMZKZJCMDOKFE-UHFFFAOYSA-N
    • SMILES： N1(C=NC=C1)CCCCCCCC

Computed Properties

  • Exact Mass: 180.16300
  • Monoisotopic Mass: 180.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.91 g/mL at 20 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 302.4℃ at 760 mmHg
  • Flash Point: No data available
  • Refractive Index: n20/D 1.475
  • PSA: 17.82000
  • LogP: 3.24360
  • Vapor Pressure: No data available

1-Octylimidazole Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Storage Condition：Inert atmosphere,Room Temperature

1-Octylimidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Octylimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM251324-25g
1-Octyl-1H-imidazole
 21252-69-7 95%
25g
 $93 2023-01-19
Chemenu
CM251324-100g
1-Octyl-1H-imidazole
 21252-69-7 95%
100g
 $323 2023-01-19
abcr
AB494517-1 g
1-Octylimidazole, 95%; .
 21252-69-7 95%
1g
 €79.00 2022-09-28
abcr
AB494517-5 g
1-Octylimidazole, 95%; .
 21252-69-7 95%
5g
 €100.90 2022-09-28
abcr
AB494517-10 g
1-Octylimidazole, 95%; .
 21252-69-7 95%
10g
 €127.20 2022-09-28
abcr
AB494517-25 g
1-Octylimidazole, 95%; .
 21252-69-7 95%
25g
 €258.50 2023-06-15
abcr
AB494517-100 g
1-Octylimidazole, 95%; .
 21252-69-7 95%
100g
 €613.70 2023-06-15
Chemenu
CM251324-100g
1-Octyl-1H-imidazole
 21252-69-7 95%
100g
 $252 2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N78720-5g
1-Octyl-1H-imidazole
 21252-69-7
5g
 ¥156.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N78720-25g
1-Octyl-1H-imidazole
 21252-69-7
25g
 ¥436.0 2021-09-04

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